Cas no 613-49-0 (2-Naphthalenesulfinic acid)

• Product Name: 2-Naphthalenesulfinic acid
• CAS No: 613-49-0
• MF: C₁₀H₈O₂S
• MW: 192.234321594238
• CID: 482974
• PubChem ID: 4657447
• Update Time: 2025-04-19

2-Naphthalenesulfinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfinic acid
• naphthalene-2-sulfinic acid
• 2-naphthylsulfinic acid
• 613-49-0
• 2-Naphthalin-sulfinsaure
• AKOS024015293
• SCHEMBL16938449
• DTXSID70405301
• SCHEMBL664585

• Inchi： 1S/C10H8O2S/c11-13(12)10-6-5-8-3-1-2-4-9(8)7-10/h1-7H,(H,11,12)
• InChI Key： LTSBKUWFXANFCU-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C=CC=CC2=C1)(=O)O

Computed Properties

• Exact Mass: 192.02454
• Monoisotopic Mass: 192.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes